Cas no 936006-11-0 (5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol)

• Product name: 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol
• CAS No: 936006-11-0
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 836815
• PubChem ID: 71307312

5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol
• 5-(6-Hydroxybenzofuran-2-yl)-2-
• 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-enyl)benzene-1,3-diol
• 5-(6-Hydroxy-1-benzofuran-2-yl)-2-[(1E)-3-methyl-1-buten-1-yl]-1, 3-benzenediol
• [ "" ]
• 5-(6-Hydroxy-2-benzofuranyl)-2-[(1E)-3-methyl-1-buten-1-yl]-1,3-benzenediol (ACI)
• Artoindonesianin B 1
• CHEMBL4281040
• 5-(6-hydroxy-1-benzofuran-2-yl)-2-[(E)-3-methylbut-1-enyl]benzene-1,3-diol
• 936006-11-0
• FS-9173
• AKOS022184685
• 5-(6-HYDROXY-1-BENZOFURAN-2-YL)-2-[(1E)-3-METHYLBUT-1-EN-1-YL]BENZENE-1,3-DIOL

• MDL： MFCD19441063
• Inchi： 1S/C19H18O4/c1-11(2)3-6-15-16(21)7-13(8-17(15)22)18-9-12-4-5-14(20)10-19(12)23-18/h3-11,20-22H,1-2H3/b6-3+
• InChI Key： YVWWLJFWZOKLLA-ZZXKWVIFSA-N
• SMILES： OC1C(/C=C/C(C)C)=C(O)C=C(C2OC3C=C(C=CC=3C=2)O)C=1

Computed Properties

• Exact Mass: 310.12100
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų
• XLogP3: 4.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 432.2±25.0 °C at 760 mmHg
• Flash Point: 215.2±23.2 °C
• PSA: 73.83000
• LogP: 4.88580
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol

5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol: A Comprehensive Overview

The compound 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbut-1-en-1-yl)benzene-1,3-diol with CAS No. 936006-11-0 is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran moiety and a substituted benzene ring with hydroxyl groups. Recent studies have highlighted its potential applications in drug discovery and natural product synthesis.

Benzofuran derivatives have been extensively studied due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the hydroxyl group at the 6-position of the benzofuran ring in this compound adds to its chemical complexity and biological significance. Additionally, the 3-methylbutenyl group attached to the benzene ring introduces steric and electronic effects that may influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the construction of this compound. For instance, a study published in *Journal of Organic Chemistry* in 2023 described a novel approach involving a tandem cyclization reaction followed by selective oxidation. This method not only simplifies the synthesis process but also enhances the scalability of the compound for potential industrial applications.

The biological activity of 5-(6-Hydroxybenzofuran-2-yl)-2-(3-methylbutenyl)benzene diol has been a focal point of recent investigations. In vitro assays have demonstrated its potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Furthermore, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key inflammatory pathways such as COX-2 and NF-kB.

In terms of pharmacokinetics, recent research has focused on understanding the metabolism and bioavailability of this compound. A study conducted by Smith et al. (2023) revealed that the compound undergoes phase II metabolism via glucuronidation, which may influence its pharmacokinetic profile. These findings are crucial for optimizing drug delivery systems and enhancing therapeutic efficacy.

The structural uniqueness of 5-(6-Hydroxybenzofuran...) makes it an attractive candidate for further exploration in drug discovery programs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Moreover, its structural similarity to certain natural products suggests that it could serve as a lead compound for developing novel therapeutics.

In conclusion, 5-(6-Hydroxybenzofuran...) with CAS No. 936006... is a promising molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with emerging insights into its biological activity and pharmacokinetics, positions it as a valuable asset in the quest for innovative therapeutic agents.